Cas no 555-66-8 (Shogaol)

• Product Name: Shogaol
• CAS No: 555-66-8
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• MDL: MFCD01736094
• CID: 38314
• PubChem ID: 329824943
• Update Time: 2026-04-16

Shogaol Chemical and Physical Properties

Names and Identifiers

• 6-Shogaol
• (E)-1-(4-Hydroxy-3-methoxy-phenyl)dec-4-en-3-one
• SHOGAOL
• SHOGAOL, 6-
• 4-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)
• 6-Shagaol
• 1-(3-Methoxy-4-hydroxyphenyl)-4-decene-3-one
• 1-(4-Hydroxy-3-methoxyphenyl)-4-decen-3-one
• (E)-1-(4-hydroxy-3-methoxyphenyl)dec-4-en-3-one
• [6]-Shogaol
• 10-Shagaol
• 4-Decen-3-one,1-(4-hydroxy-3-methoxyphenyl)-
• SHOGAOL, 6-(P)
• Trans-6-Shogaol
• (6)-Shogaol
• 83DNB5FIRF
• 4-DECEN-3-ONE, 1-(4-HYDROXY-3-METHOXYPHENYL)-
• 1-(4-hydroxy-3-methoxyphenyl)dec-4-en-3-one
• OQWKEEOHDMUXEO-BQYQJAHWSA-N
• enexasogaol
• 6-Shogaol (constituent of ginger) [DSC]
• (E)-1-(4-
• NCGC00169591-01
• 1-(4-Hydroxy-3-methoxyphenyl)-4-dodecen-3-one, 9CI
• CCG-267210
• MEGxp0_001217
• HY-14616
• AKOS015888385
• NCGC00169591-02
• Q-100639
• NSC752389
• CCRIS 2038
• ENEXASOGAOL [INN]
• CHEMBL25948
• BDBM50240419
• S9043
• Shogaol (6-Shogaol)
• SCHEMBL49054
• AC-34334
• NS00097161
• 4-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (E)
• DTXSID301336611
• (4E)-1-(4-hydroxy-3-methoxyphenyl)dec-4-en-3-one
• 6-Shogaol (constituent of ginger)
• BDBM50237536
• W-206831
• Shogaol, >=90% (HPLC)
• 23513-13-5
• 555-66-8
• (E)-1-(4-Hydroxy-3- methoxyphenyl)dec-4-en-3-one
• BRD-K23331196-001-01-9
• CS-6175
• MFCD01736094
• GTPL9773
• [6]-Shogaol;6-Shogaol
• [6]-Shogaol, analytical standard
• (E)-1-(4-Hydroxy-3-methoxy-phenyl)-dec-4-en-3-one
• CHEBI:10138
• trans-6-Shogaol;(E)-[6]-Shogaol
• NSC-752389
• UNII-83DNB5FIRF
• NSC 752389
• [(E)-1-(4-hydroxy-3-methoxyphenyl)-dec-4-en-3-one]
• H1771
• ACon1_001190
• 4-Decen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (4E)-
• Q2746448
• AS-55975
• SY231915
• BCP29765
• (6)-shogaol pound>>Shogaol
• FT-0674572
• HMS3874F13
• AKOS028108461
• DTXSID10873727
• DA-49950
• GLXC-02993
• Shogaol (Standard)
• HY-14616R
• FS42771
• Shogaol

• MDL： MFCD01736094
• Inchi： 1S/C17H24O3/c1-3-4-5-6-7-8-15(18)11-9-14-10-12-16(19)17(13-14)20-2/h7-8,10,12-13,19H,3-6,9,11H2,1-2H3/b8-7+
• InChI Key： OQWKEEOHDMUXEO-BQYQJAHWSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(/C=C/CCCCC)=O)O

Computed Properties

• Exact Mass: 276.17300
• Monoisotopic Mass: 276.17254462 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 276.4
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Oil
• Density: 1.0330
• Melting Point: No data available
• Boiling Point: 427.5°C at 760 mmHg
• Flash Point: 150.3±19.4 °C
• Refractive Index: 1.521
• PSA: 46.53000
• LogP: 4.03900

Shogaol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Shogaols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Shogaols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Shogaol

Professional Introduction to Shogaol (CAS No. 555-66-8)

Shogaol, a derivative of gingerol, is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 555-66-8, this compound is recognized for its potent biological activities, making it a subject of extensive study in both academic and industrial settings. The chemical structure of Shogaol, characterized by its unique functional groups, contributes to its remarkable pharmacological properties.

The compound's significance is further underscored by its role in various therapeutic applications. Recent studies have highlighted Shogaol's potential in combating oxidative stress, a key factor in numerous chronic diseases. Its ability to modulate inflammatory pathways has also been a focal point of research, particularly in the context of neurodegenerative disorders. These findings align with the growing interest in natural products as alternatives or complements to conventional pharmaceuticals.

One of the most compelling aspects of Shogaol is its mechanism of action. Unlike many synthetic drugs, Shogaol interacts with multiple biological targets, providing a holistic approach to therapeutic intervention. This polypharmacological profile has been linked to its efficacy in conditions such as diabetes, cardiovascular diseases, and certain types of cancer. The compound's ability to enhance insulin sensitivity and improve lipid metabolism has been particularly noteworthy in preclinical studies.

Recent advancements in analytical chemistry have enabled more precise characterization of Shogaol's molecular interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its structural properties and metabolic pathways. These tools have been instrumental in understanding how Shogaol exerts its effects at the molecular level, paving the way for more targeted drug design.

The pharmacokinetic profile of Shogaol is another area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical use. However, challenges such as bioavailability and stability remain areas requiring further optimization. Researchers are exploring various formulations and delivery systems to enhance Shogaol's therapeutic efficacy.

From a regulatory perspective, the growing body of evidence supporting Shogaol's safety and efficacy has prompted regulatory agencies to re-evaluate its potential for clinical translation. Several clinical trials are currently underway to assess its efficacy in human populations. These trials are expected to provide critical data on dosing regimens, side effects, and long-term outcomes.

The industrial production of Shogaol has also seen significant advancements. Innovations in extraction and purification techniques have improved yield and purity, making it more feasible for large-scale applications. Additionally, biotechnological approaches such as microbial fermentation are being explored as sustainable alternatives to traditional plant-based extraction methods.

Future research directions for Shogaol include exploring its synergistic effects with other bioactive compounds. Combining Shogaol with other natural products or synthetic drugs could lead to novel therapeutic strategies with enhanced outcomes. Furthermore, investigating its role in personalized medicine is another promising avenue. The ability to tailor treatment plans based on individual genetic profiles could maximize the benefits of Shogaol while minimizing potential adverse effects.

In conclusion, Shogaol (CAS No. 555-66-8) represents a significant advancement in natural product-based therapeutics. Its multifaceted biological activities, coupled with ongoing research efforts, position it as a promising candidate for addressing various health challenges. As scientific understanding continues to evolve, the potential applications of Shogaol are likely to expand, offering new hope for patients worldwide.